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Compound of Interest

2-Fluoro-5-nitrobenzenesulfonyl
Compound Name:
chloride

Cat. No.: B1314342

Technical Guide: 2-Fluoro-5-
hitrobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling procedures, and
representative experimental protocols for 2-Fluoro-5-nitrobenzenesulfonyl chloride. The
information is compiled from various safety data sheets and chemical databases to ensure a
thorough overview for laboratory and research applications.

Chemical Identification and Properties

2-Fluoro-5-nitrobenzenesulfonyl chloride is a sulfonyl chloride compound containing a fluoro
and a nitro group on the benzene ring.
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Identifier Value

IUPAC Name 2-fluoro-5-nitrobenzenesulfonyl chloride[1]
CAS Number 713-21-3[1]

Molecular Formula C6H3CIFNO4S[1][2][3]

Molecular Weight 239.61 g/mol [1][2][3]

InChl Key VQHGELUKJYOETQ-UHFFFAOYSA-N[1]

C1=CC(=C(C=C1--INVALID-LINK--[O-])S(=0)
(=0)CIHF[1]

Canonical SMILES

Physical and Chemical Properties

Quantitative data on the physical and chemical properties of 2-Fluoro-5-nitrobenzenesulfonyl
chloride is limited in publicly available safety data sheets. Many sources report "no data
available" for several key parameters.

Property Value Source
Physical State Solid [4]
Melting Point/Freezing Point No data available [5]
Odour No data available [5]

Hazard Identification and Classification

2-Fluoro-5-nitrobenzenesulfonyl chloride is classified as a hazardous substance. The GHS
classification indicates that it is corrosive and can cause severe skin burns and eye damage.
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Classification Code Description
GHS Pictogram Danger
Causes severe skin burns and
Hazard Statement H314
eye damage[1][2]
) ) o ) Causes severe skin burns and
Skin Corrosion/Irritation Skin Corr. 1B

eye damage[1][2]

Safe Handling and Storage

Proper handling and storage are crucial to minimize the risks associated with 2-Fluoro-5-

nitrobenzenesulfonyl chloride.

Aspect

Recommendation

Handling

Use in a well-ventilated area or under a
chemical fume hood.[6] Avoid breathing
dust/fume/gas/mist/vapors/spray.[5] Wear
protective gloves, protective clothing, eye
protection, and face protection.[5][7] Wash

hands thoroughly after handling.[5]

Storage

Store in a cool, dry, and well-ventilated place.[7]
Keep containers tightly closed.[7] Store locked
up.[5] Recommended storage temperature is
-20°C.[3]

Incompatible Materials

Bases, Water.[7]

Experimental Protocols

The following is a representative protocol for the synthesis of a sulfonamide using a sulfonyl

chloride like 2-Fluoro-5-nitrobenzenesulfonyl chloride. This protocol is based on general

procedures for sulfonamide synthesis and should be adapted and optimized for specific

substrates and scales.

Reaction: Synthesis of N-Aryl/Alkyl-2-fluoro-5-nitrobenzenesulfonamide
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Materials:

e 2-Fluoro-5-nitrobenzenesulfonyl chloride

e Primary or secondary amine

e Anhydrous dichloromethane (DCM) or other suitable aprotic solvent
e Pyridine or other suitable base

o Saturated agueous sodium bicarbonate solution

e Brine (saturated agueous sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware (round-bottom flask, addition funnel, etc.)
e Magnetic stirrer and stir bar

e Ice bath

Procedure:

e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and
under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (1.0 equivalent) in
anhydrous dichloromethane. Cool the solution to 0 °C using an ice bath.

o Addition of Base: Add pyridine (1.1 equivalents) to the stirred solution.

» Addition of Sulfonyl Chloride: Dissolve 2-Fluoro-5-nitrobenzenesulfonyl chloride (1.05
equivalents) in a minimal amount of anhydrous dichloromethane. Transfer this solution to an
addition funnel and add it dropwise to the cooled amine solution over 15-30 minutes.

o Reaction Monitoring: After the addition is complete, allow the reaction to warm to room
temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
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o Work-up:
o Once the reaction is complete, quench the reaction by slowly adding water.

o Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCI (to remove
excess pyridine), saturated agueous sodium bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

« Purification: Purify the crude product by flash column chromatography on silica gel or by
recrystallization to afford the pure sulfonamide.

Visualizing Workflows
Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis of sulfonamides using 2-
Fluoro-5-nitrobenzenesulfonyl chloride.

Preparation

Add Pyridine

L

Reaction ‘Work-up & Purification

Slow Addition at 0°C, > > >
then Stir at RT Quench with Water Agueous Work-up Dry Organic Layer |—>| Concentrate |—>| Purify Product

Click to download full resolution via product page

Caption: General workflow for sulfonamide synthesis.

Safe Handling Workflow
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This diagram outlines the essential steps for safely handling hazardous chemicals like 2-
Fluoro-5-nitrobenzenesulfonyl chloride.

Planning & Preparation

Review SDS

l

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Ensure Fume Hood
is Operational

Chemical|Handling

Weigh Solid in Fume Hood

l

Perform Reaction
in Fume Hood

Cleanup & Disposal

Decontaminate Glassware

l

Dispose of Waste in
Designated Containers

l

Clean Work Area

l

Remove PPE
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Caption: Safe handling workflow for hazardous chemicals.

Emergency Procedures

In case of exposure or accident, follow these first aid measures immediately.

Exposure First Aid Measures

Remove person to fresh air and keep
Inhalation comfortable for breathing.[5] Get emergency

medical help immediately.[5]

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water/shower. Wash

contaminated clothing before reuse.[5]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o )

do. Continue rinsing.[5] Get emergency medical

help immediately.

) Rinse mouth. Do NOT induce vomiting.[5] Get
Ingestion _ _ _
emergency medical help immediately.

Disposal Considerations

Dispose of contents/container to an appropriate treatment and disposal facility in accordance
with applicable laws and regulations, and product characteristics at time of disposal.[5]

Disclaimer: This document is intended as a guide and does not replace a formal risk
assessment. Always consult the most up-to-date Safety Data Sheet (SDS) from your supplier
before handling this chemical and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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